[5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol

• IUPAC Name: [5-[[3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]methyl]furan-2-yl]methanol
• InChI: InChI=1S/C19H23F2NO2/c20-18-4-1-5-19(21)17(18)9-6-14-3-2-10-22(11-14)12-15-7-8-16(13-23)24-15/h1,4-5,7-8,14,23H,2-3,6,9-13H2
• InChI Key: SWYRSPLKOMYSEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(O2)CO)CCC3=C(C=CC=C3F)F
• Molecular Formula: C19H23F2NO2
• Molecular Weight: 335.4 g/mol

Description

[5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. It is a synthetic compound that has been shown to have promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of [5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol is not fully understood. However, it is believed to act as a modulator of the neurotransmitter systems in the brain, particularly the dopamine and acetylcholine systems. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
[5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine and acetylcholine levels in the brain, which may contribute to its neuroprotective effects. It has also been shown to have antioxidant properties, which may help to prevent oxidative damage in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using [5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol in lab experiments include its synthetic nature, which allows for consistent and reproducible results. Its potential therapeutic applications also make it a promising compound for further research. The limitations of using [5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on [5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol. These include further studies on its potential therapeutic applications in neurological disorders, as well as its potential as an analgesic and anti-inflammatory agent. Future research may also focus on understanding its mechanism of action and potential side effects, as well as developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis method for [5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol involves a series of chemical reactions. The starting material is 2,6-difluorobenzyl chloride, which is reacted with 3-(piperidin-1-yl)propan-1-amine to form 3-[2-(2,6-difluorophenyl)ethyl]-1-piperidine. This intermediate is then reacted with 2-furaldehyde to form [5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol.

Scientific Research Applications

[5-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-2-furyl]methanol has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential as an analgesic and anti-inflammatory agent.